(3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride
Overview
Description
The chemical compound (3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride is a synthetic organic molecule that has gained significant attention in the field of scientific research. This compound is often used as a reagent in the synthesis of various organic compounds due to its unique chemical properties. In
Mechanism of Action
The mechanism of action of (3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride is not fully understood. However, it is believed that this compound acts as a nucleophile and attacks electrophilic centers in organic molecules. This results in the formation of new chemical bonds, which can lead to the synthesis of new organic compounds.
Biochemical and Physiological Effects:
There is limited research available on the biochemical and physiological effects of (3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride. However, it is believed that this compound does not have any significant effects on biological systems, as it is primarily used as a reagent in organic synthesis.
Advantages and Limitations for Lab Experiments
(3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride has several advantages and limitations for lab experiments. One of the main advantages of this compound is its ability to act as a nucleophile and attack electrophilic centers in organic molecules. This makes it a valuable reagent in the synthesis of various organic compounds. However, one of the limitations of this compound is its high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on (3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride. One area of research could be focused on developing new synthesis methods for this compound that are more cost-effective and efficient. Another area of research could be focused on exploring the mechanism of action of this compound in greater detail, which could lead to the development of new reagents with similar properties. Additionally, research could be conducted to explore the potential biological effects of this compound, which could lead to the development of new drugs with therapeutic applications.
Scientific Research Applications
(3-butoxypropyl)(4-pyridinylmethyl)amine hydrochloride has been used in various scientific research applications. One of the most significant applications of this compound is in the synthesis of organic compounds. It is often used as a reagent in the synthesis of various heterocyclic compounds, which are used in the pharmaceutical industry for the development of new drugs.
properties
IUPAC Name |
3-butoxy-N-(pyridin-4-ylmethyl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O.ClH/c1-2-3-10-16-11-4-7-15-12-13-5-8-14-9-6-13;/h5-6,8-9,15H,2-4,7,10-12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWJRDGXRCRBAOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCCNCC1=CC=NC=C1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Butoxypropyl)(pyridin-4-ylmethyl)amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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